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Compound of Interest

Compound Name: Androstanolone-d3

Cat. No.: B3155014

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure,
and common applications of Androstanolone-d3. The information is intended for researchers,
scientists, and professionals in drug development who utilize isotopically labeled standards in
their analytical workflows. This document details the physicochemical characteristics of
Androstanolone-d3, offers an exemplary experimental protocol for its use, and visualizes
relevant biological pathways and analytical procedures.

Core Chemical Properties and Structure

Androstanolone-d3, also known as 5a-Dihydrotestosterone-d3 (DHT-d3), is the deuterated
form of Androstanolone, a potent androgen and a metabolite of testosterone. The incorporation
of three deuterium atoms at the 16 and 17 positions of the steroid backbone results in a
molecule with a higher mass, making it an ideal internal standard for quantitative analysis by
mass spectrometry.[1]

Structure

The chemical structure of Androstanolone-d3 is identical to that of Androstanolone, with the
exception of the isotopic labeling.
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IUPAC Name: (5S,8R,9S,10S,13S,14S,17S)-16,16,17-trideuterio-17-hydroxy-10,13-dimethyl-
1,2,4,5,6,7,8,9,11,12,14,15-dodecahydrocyclopentala]phenanthren-3-one[1][2]

Physicochemical Data

The following table summarizes and compares the key physicochemical properties of
Androstanolone and its deuterated analog, Androstanolone-d3.

Property Androstanolone Androstanolone-d3

Molecular Formula C19H3002 C19H27D302

Molar Mass 290.44 g/mol [3][4] 293.46 g/mol

Monoisotopic Mass 290.22458 u[4] 293.24341 u[2]

CAS Number 521-18-6[3][4] 79037-34-6[1][2]

Appearance White to off-white solid White to off-white solid

Melting Point 178-182 °C Not available

Solubility Soluble In ethanol, methanol, Soluble in methanol, ethanol
acetone

LogP (calculated) 3.29 3.29

Synthesis and Characterization
Synthesis

While a detailed, step-by-step protocol for the synthesis of Androstanolone-d3 is not readily
available in the public domain, the general approach involves the reduction of a suitable
precursor with a deuterated reagent. One common method is the catalytic reduction of an
unsaturated precursor with deuterium gas (D2) in the presence of a catalyst such as palladium
on carbon. Another approach involves the use of deuterated reducing agents, such as sodium
borodeuteride (NaBDa), to introduce deuterium atoms at specific positions.

Characterization
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The identity and purity of Androstanolone-d3 are typically confirmed using a combination of
analytical techniques:

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR are used to confirm the
structure of the molecule and the location of the deuterium labels. In the *H NMR spectrum
of Androstanolone-d3, the signals corresponding to the protons at the 16 and 17 positions
would be absent or significantly reduced in intensity. In the 3C NMR spectrum, the carbons
bearing deuterium atoms will exhibit a characteristic triplet splitting pattern due to C-D
coupling.

e Mass Spectrometry (MS): Mass spectrometry is used to confirm the molecular weight and
isotopic purity of Androstanolone-d3. High-resolution mass spectrometry (HRMS) can be
used to determine the exact mass and confirm the elemental composition.

o High-Performance Liquid Chromatography (HPLC): HPLC is employed to assess the
chemical purity of the compound.

Experimental Protocols

Androstanolone-d3 is primarily used as an internal standard in quantitative analytical
methods, particularly in liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays
for the determination of androgens in biological matrices.

Quantification of Androgens in Human Serum by LC-
MS/MS

This protocol describes a method for the simultaneous quantification of testosterone,
dihydrotestosterone (DHT), androstenedione, cortisol, and prednisone in human serum using
Androstanolone-d3 as an internal standard for DHT.[5]

3.1.1. Materials and Reagents
+ Androstanolone-d3 (internal standard)

o Testosterone, Dihydrotestosterone, Androstenedione, Cortisol, Prednisone (analytical
standards)
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Methanol, Acetonitrile (HPLC grade)

Formic acid

Water (deionized, 18 MQ-cm)

Human serum (blank)

Solid-phase extraction (SPE) cartridges

3.1.2. Sample Preparation

Thaw serum samples and standards at room temperature.

To 100 pL of serum, add 25 pL of the internal standard working solution (containing
Androstanolone-d3).

Vortex for 10 seconds.

Add 200 pL of zinc sulfate solution (0.2 M in water) to precipitate proteins.

Vortex for 30 seconds.

Centrifuge at 14,000 rpm for 10 minutes.

Load the supernatant onto a pre-conditioned SPE cartridge.

Wash the cartridge with 1 mL of 5% methanol in water.

Elute the analytes with 1 mL of methanol.

Evaporate the eluate to dryness under a stream of nitrogen at 40°C.

Reconstitute the residue in 100 pL of the mobile phase.

3.1.3. LC-MS/MS Conditions

LC System: Agilent 1290 Infinity Il or equivalent
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e Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 pm)
» Mobile Phase A: 0.1% formic acid in water
» Mobile Phase B: 0.1% formic acid in methanol
e Gradient: 30% B to 95% B over 5 minutes
e Flow Rate: 0.3 mL/min
e Injection Volume: 10 pL
e MS System: Triple quadrupole mass spectrometer
« lonization: Electrospray ionization (ESI), positive mode
 MRM Transitions:
o Androstanolone: m/z 291.2 - 255.2
o Androstanolone-d3: m/z 294.2 - 258.2

Mandatory Visualizations
Signaling Pathway

Androstanolone, as a potent androgen, exerts its biological effects through the androgen
receptor signaling pathway.

Caption: Androgen receptor signaling pathway of Androstanolone (DHT).

Experimental Workflow

The following diagram illustrates the major steps in the experimental workflow for the
guantification of androgens in a biological sample using Androstanolone-d3 as an internal
standard.

Caption: Experimental workflow for androgen quantification.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b3155014?utm_src=pdf-body
https://www.benchchem.com/product/b3155014?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3155014?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

This guide provides foundational knowledge for the effective use of Androstanolone-d3 in a
research setting. For specific applications, further method development and validation are
essential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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